Cas no 10188-66-6 (1H-Indene-5-acetaldehyde, 2,3-dihydro-a-oxo-)

1H-Indene-5-acetaldehyde, 2,3-dihydro-a-oxo- structure
10188-66-6 structure
Product Name:1H-Indene-5-acetaldehyde, 2,3-dihydro-a-oxo-
CAS No:10188-66-6
MF:C11H10O2
MW:174.195903301239
CID:1130795
PubChem ID:20234178
Update Time:2025-04-20

1H-Indene-5-acetaldehyde, 2,3-dihydro-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-5-acetaldehyde, 2,3-dihydro-a-oxo-
    • 2-(2,3-dihydro-1H-inden-5-yl)-2-oxoacetaldehyde
    • 10188-66-6
    • SCHEMBL10845388
    • Inchi: 1S/C11H10O2/c12-7-11(13)10-5-4-8-2-1-3-9(8)6-10/h4-7H,1-3H2
    • InChI Key: IPGLZANQEDRTPD-UHFFFAOYSA-N
    • SMILES: O=C(C=O)C1C=CC2=C(C=1)CCC2

Computed Properties

  • Exact Mass: 218.09432
  • Monoisotopic Mass: 174.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 43.37
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